Cas no 1823887-62-2 ((2,4-Difluoro-3-methoxyphenyl)(methyl)sulfane)

(2,4-Difluoro-3-methoxyphenyl)(methyl)sulfane is a fluorinated aromatic sulfide compound characterized by its unique structural features, including difluoro and methoxy substituents on the phenyl ring. This configuration enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis, where selective fluorination and sulfur incorporation are critical. The compound’s stability and reactivity make it suitable for cross-coupling reactions and further functionalization. Its well-defined molecular structure ensures consistency in synthetic applications, while the electron-withdrawing fluorine atoms influence its electronic properties, aiding in the design of bioactive molecules. Proper handling under inert conditions is recommended due to potential sensitivity.

(2,4-Difluoro-3-methoxyphenyl)(methyl)sulfane structure

1823887-62-2 structure

Product Name:(2,4-Difluoro-3-methoxyphenyl)(methyl)sulfane

CAS No:1823887-62-2

MF:C₈H₈F₂OS

MW:190.210328102112

CID:5076331

Update Time:2025-06-07

(2,4-Difluoro-3-methoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

- (2,4-Difluoro-3-methoxyphenyl)(methyl)sulfane
- Inchi： 1S/C8H8F2OS/c1-11-8-5(9)3-4-6(12-2)7(8)10/h3-4H,1-2H3
- InChI Key： LNAQQTPJBUIUCZ-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC(=C(C=1F)OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 145
XLogP3: 2.6
Topological Polar Surface Area: 34.5

(2,4-Difluoro-3-methoxyphenyl)(methyl)sulfane Pricemore >>

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Aaron	AR021PQL-5g	(2,4-Difluoro-3-methoxyphenyl)(methyl)sulfane	1823887-62-2	95%	5g	$580.00	2025-02-12
Aaron	AR021PQL-10g	(2,4-Difluoro-3-methoxyphenyl)(methyl)sulfane	1823887-62-2		10g	$780.00	2023-12-14
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